2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one
Overview
Description
2,2-Difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one, also known as DFT-1, is a small organic molecule that has been used in a variety of scientific research applications. It has been found to have a number of unique properties, including strong fluorescence, low toxicity, and a relatively high solubility in aqueous solutions. DFT-1 has been used in a variety of studies involving drug delivery, nanotechnology, and biochemistry. This molecule has also been used in a number of laboratory experiments to investigate its biochemical and physiological effects.
Scientific Research Applications
2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one has been used in a variety of scientific research applications, including drug delivery, nanotechnology, and biochemistry. For example, this compound has been used as a fluorescent probe for the detection of intracellular proteins and for imaging of cells and tissues. In addition, this compound has been used to investigate the mechanism of action of certain drugs and to study the effects of drugs on cells and tissues. Additionally, this compound has been used in the development of nanomaterials for drug delivery and for the study of the interactions between drugs and cells.
Mechanism of Action
The mechanism of action of 2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one is still not fully understood. However, it is believed that the molecule interacts with proteins in the cell membrane and may act as a fluorescence quencher by binding to and inhibiting the activity of certain proteins. Additionally, this compound may interact with other molecules in the cell, such as DNA, and may act as a fluorescent probe for the detection of intracellular proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been found to be non-toxic and non-mutagenic in a variety of cell cultures. Additionally, this compound has been found to be a potent inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). This suggests that this compound may have potential anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one has several advantages for laboratory experiments. It has a relatively high solubility in aqueous solutions and is non-toxic and non-mutagenic. Additionally, this compound has a strong fluorescence, making it a useful fluorescent probe for the detection of intracellular proteins. However, this compound has some limitations for laboratory experiments. For example, it is not very stable and has a relatively short shelf-life. Additionally, this compound is relatively expensive and may be difficult to obtain.
Future Directions
There are a number of potential future directions for 2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one research. For example, further studies are needed to better understand the mechanism of action of this compound and to investigate its potential anti-inflammatory and anti-cancer properties. Additionally, further studies are needed to investigate the potential of this compound as a drug delivery system and to develop more efficient synthesis methods. Finally, further studies are needed to investigate the potential of this compound as a fluorescent probe for the detection of intracellular proteins and for imaging of cells and tissues.
Synthesis Methods
2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one can be synthesized in two different ways. The first method involves the condensation reaction of 2,2-difluoro-1-ethanone with 1H-1,2,4-triazole. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid or hydrochloric acid, and is typically carried out at a temperature of 80-100°C. The second method involves the reaction of 2,2-difluoro-1-ethanone with 1H-1,2,4-triazole in the presence of an amine, such as triethylamine or pyridine, and is typically carried out at a temperature of 40-60°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one involves the reaction of 2,2-difluoroethanol with 1H-1,2,4-triazole-3-carboxylic acid followed by dehydration to form the desired product.", "Starting Materials": [ "2,2-difluoroethanol", "1H-1,2,4-triazole-3-carboxylic acid", "Dehydrating agent (e.g. phosphorus pentoxide, thionyl chloride)" ], "Reaction": [ "Step 1: React 2,2-difluoroethanol with 1H-1,2,4-triazole-3-carboxylic acid in the presence of a catalyst (e.g. sulfuric acid) to form 2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol.", "Step 2: Dehydrate the intermediate product using a dehydrating agent (e.g. phosphorus pentoxide, thionyl chloride) to form 2,2-difluoro-1-(1H-1,2,4-triazol-3-yl)ethan-1-one." ] } | |
CAS RN |
2090624-25-0 |
Molecular Formula |
C4H3F2N3O |
Molecular Weight |
147.1 |
Purity |
95 |
Origin of Product |
United States |
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